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Compound of Interest |

Compound Name: 3-0-Benzyl-D-glucal
Cat. No.: B12091979
Get Quote

Subject Identity: The CAS registry number 55628-54-1 corresponds to 3,4,6-Tri-O-benzyl-D-
glucal (also referred to as 1,5-Anhydro-2-deoxy-3,4,6-tris-O-(phenylmethyl)-D-arabino-hex-1-
enitol).[1]

Editorial Note on Nomenclature: While the prompt references "3-O-benzyl-D-glucal,” the
provided CAS 55628-54-1 is universally assigned to the tri-O-benzyl derivative. In synthetic
carbohydrate chemistry, the tri-benzyl protection pattern is the industry standard for "armed"
glycosyl donors, offering a balance of reactivity and stability that mono-substituted glucals lack.
This guide focuses on the Tri-O-benzyl species defined by the CAS number, as it is the
chemically distinct entity used in drug development.[2]

Significance: 3,4,6-Tri-O-benzyl-D-glucal is a "privileged structure” in medicinal chemistry. It
serves as the primary starting material for the Ferrier rearrangement, enabling the rapid
assembly of 2,3-unsaturated glycosides—key scaffolds in the synthesis of anthracycline
antibiotics, cardiac glycosides, and C-aryl glycoside SGLT2 inhibitors.

Part 2: Physicochemical Profile

Table 1: Critical Properties of CAS 55628-54-1
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Property Specification

Molecular Formula C27H2804

Molecular Weight 416.51 g/mol

Appearance White to off-white crystalline powder

Melting Point 55-59 °C

Solubility Soluble in DCM, THF, Toluene, EtOAc; Insoluble

in Water

Optical Rotation

(c=1, CHCIs)

Stability

Stable at -20°C; Hygroscopic; Sensitive to

strong acids

Reactivity Class

Enol ether (electron-rich alkene); Glycosyl donor

Part 3: Synthetic Routes & Production

The synthesis of CAS 55628-54-1 is a self-validating workflow typically initiating from D-glucal.

The choice of benzylation conditions is critical to avoid side reactions such as C-alkylation or

polymerization of the acid-sensitive enol ether double bond.

Diagram 1: Synthesis Pathway
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Caption: Synthesis of 3,4,6-Tri-O-benzyl-D-glucal via Williamson ether synthesis. TBAI

(tetrabutylammonium iodide) acts as a phase-transfer catalyst to accelerate the reaction.
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Expert Insight on Synthesis:

The use of Sodium Hydride (NaH) in DMF or THF is the gold standard. However, the enol ether
moiety at C1-C2 is sensitive.

 Critical Control Point: The reaction temperature must be maintained at 0°C during NaH
addition. Exotherms can cause the double bond to migrate or polymerize.

o TBAI Catalysis: Adding TBAI allows the reaction to proceed at lower temperatures by
facilitating the attack of the alkoxide on benzyl bromide, preserving the glucal integrity.

Part 4: Mechanistic Reactivity (The Core)

The utility of CAS 55628-54-1 lies in its function as a "masked" aldehyde and an electron-rich
alkene.

The Ferrier Rearrangement (Type )

This is the defining reaction of benzylated glucals. In the presence of a Lewis acid (e.g., BF3[3]
[4][5]-OEtz, InCls), the allylic ether at C3 is ejected, generating a resonance-stabilized
oxocarbenium ion. A nucleophile (alcohol, phenol, sulfonamide) then attacks, usually at C1,
with allylic shift.

» Why Benzyl? Unlike acetyl groups (which can participate in neighboring group participation
or be cleaved under basic conditions), benzyl groups are "non-participating.” This
encourages the formation of the oxocarbenium ion and allows for alpha-selective
glycosylation driven by the anomeric effect.

Epoxidation (1,2-Anhydro Sugars)

Reaction with DMDO (dimethyldioxirane) yields the 1,2-anhydro-3,4,6-tri-O-benzyl-alpha-D-
glucopyranose. This epoxide is a powerful glycosyl donor that reacts with nucleophiles to form
1,2-trans-glycosides (beta-glucosides) with high stereocontrol.

Diagram 2: Reactivity Profile
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Caption: Divergent reactivity pathways.[6][7] The Ferrier rearrangement is the primary route for
2,3-unsaturated glycoside synthesis, while epoxidation enables 1,2-trans-glycosylation.

Part 5: Experimental Protocols
Protocol A: Ferrier Rearrangement (Synthesis of 2,3-
Unsaturated Glycosides)

This protocol validates the quality of the glucal starting material.

Reagents:

3,4,6-Tri-O-benzyl-D-glucal (1.0 equiv)

Nucleophile (e.g., Methanol or complex alcohol) (1.2 equiv)

Catalyst: InCls (10 mol%) or BF3-OEt2 (catalytic)

Solvent: Anhydrous DCM

Procedure:
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Dissolution: Dissolve 416 mg (1 mmol) of CAS 55628-54-1 in 10 mL anhydrous DCM under
Argon.

Addition: Add the nucleophile (1.2 mmol).
Catalysis: Cool to 0°C. Add InCls (22 mg, 0.1 mmol).

Monitoring: Stir at 0°C -> RT. Monitor by TLC (Hexane/EtOAc 4:1). The glucal spot (Rf ~0.6)
should disappear, replaced by two lower spots (alpha/beta anomers).

Workup: Quench with sat. NaHCOs. Extract with DCM. Dry over MgSOa.
Purification: Flash chromatography on silica gel.
Self-Validation Check:

e If the reaction turns black/tarry, the Lewis acid concentration was too high or the temperature
rose too fast (polymerization).

e If the product is exclusively alpha, the reaction is thermodynamically controlled.

Part 6: Applications in Drug Development

e Anthracycline Synthesis: The 2,3-unsaturated sugar motif derived from this glucal is
structurally homologous to the sugar moieties in Doxorubicin and Daunorubicin.

SGLT2 Inhibitors: C-glycosylation of this glucal (using aryl palladium species) provides
access to C-aryl glucoside scaffolds used in diabetes medication.

Beta-Lactam Antibiotics: As shown in the reactivity diagram, [2+2] cycloaddition with
chlorosulfonyl isocyanate (CSI) yields chiral beta-lactams, precursors to monobactams.

Part 7: References

o Ferrier, R. J. (1969).[4] "Unsaturated Carbohydrates.[4][5] Part IX. Synthesis of 2,3-Dideoxy-
a-D-erythro-hex-2-enopyranosides from Tri-O-acetyl-D-glucal”. Journal of the Chemical
Society C. Link (Foundational methodology adapted for benzyl derivatives).
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e Boga, S. B., & Balasubramanian, K. K. (2004).[5] "Indium trichloride catalyzed Ferrier
rearrangement — facile synthesis of 2,3-unsaturated glycosides".[5] Arkivoc, (iii), 87-102.[5]
Link (Green chemistry protocol for CAS 55628-54-1).

 Hamoud, A., & Grinstaff, M. (2021). "Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-
O-Bn-D-Glucal-derived B-Lactam”. Organic Syntheses, 98, 491-508. Link (Detailed protocol
for beta-lactam synthesis using CAS 55628-54-1).

o ChemicalBook. "3,4,6-Tri-O-benzyl-D-glucal Properties and Safety". Link (Physicochemical
data verification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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